Cas no 126653-41-6 (Benzo[g]quinoxalin-2(1H)-one,3-(3,4-dihydroxy-5-nitrophenyl)-)

• Product Name: Benzo[g]quinoxalin-2(1H)-one,3-(3,4-dihydroxy-5-nitrophenyl)-
• CAS No: 126653-41-6
• MF: C₁₈H₁₁N₃O₅
• MW: 349.297044038773
• CID: 169070
• PubChem ID: 135624013
• Update Time: 2025-04-19

Benzo[g]quinoxalin-2(1H)-one,3-(3,4-dihydroxy-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]quinoxalin-2(1H)-one,3-(3,4-dihydroxy-5-nitrophenyl)-
• 2-(3-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)-1,4-dihydrobenzo[g]quinoxalin-3-one
• 5-(3-hydroxy-1,4-dihydrobenzo[g]quinoxalin-2-yl)-3-nitrocyclohexa-3,5-diene-1,2-dione
• MFSFAPHCRNJGRS-UHFFFAOYSA-N
• 126653-41-6
• 3-(3,4-dihydroxy-5-nitrophenyl)benzo[g]quinoxalin-2(1H)-one
• 3-(3,4-Dihydroxy-5-nitrophenyl)benzo(g)quinoxalin-2(1H)-one
• DTXSID60925649
• 3-(3,4-dihydroxy-5-nitrophenyl)-benzo[g]quinoxalin-2(1H)-one
• Benzo(g)quinoxalin-2(1H)-one, 3-(3,4-dihydroxy-5-nitrophenyl)-
• SCHEMBL7367780

• Inchi： 1S/C18H11N3O5/c22-15-8-11(7-14(17(15)23)21(25)26)16-18(24)20-13-6-10-4-2-1-3-9(10)5-12(13)19-16/h1-8,22-23H,(H,20,24)
• InChI Key： MFSFAPHCRNJGRS-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=C(C(=C(C=2)[N+](=O)[O-])O)O)=NC2C=C3C=CC=CC3=CC=2N1

Computed Properties

• Exact Mass: 349.06993
• Monoisotopic Mass: 349.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 124A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.62
• Boiling Point: 363.1°Cat760mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.793
• PSA: 121.57
• LogP: 3.13600